Cas no 2248274-37-3 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-[(3-fluorophenoxy)methyl]benzoate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-[(3-fluorophenoxy)methyl]benzoate
• CAS No: 2248274-37-3
• MF: C₂₂H₁₄FNO₅
• MW: 391.348669528961
• CID: 6028017
• PubChem ID: 165729954
• Update Time: 2025-10-13

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-[(3-fluorophenoxy)methyl]benzoate Chemical and Physical Properties

Names and Identifiers

• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-[(3-fluorophenoxy)methyl]benzoate
• 2248274-37-3
• EN300-6523588

• Inchi： 1S/C22H14FNO5/c23-16-7-4-8-17(12-16)28-13-14-5-3-6-15(11-14)22(27)29-24-20(25)18-9-1-2-10-19(18)21(24)26/h1-12H,13H2
• InChI Key： YFYQYUXLAFGDTR-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1)OCC1C=CC=C(C(=O)ON2C(C3C=CC=CC=3C2=O)=O)C=1

Computed Properties

• Exact Mass: 391.08560071g/mol
• Monoisotopic Mass: 391.08560071g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 6
• Complexity: 617
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 72.9Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-[(3-fluorophenoxy)methyl]benzoate

Introduction to 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-[(3-fluorophenoxy)methyl]benzoate (CAS No: 2248274-37-3)

The compound 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-[(3-fluorophenoxy)methyl]benzoate, identified by its CAS number 2248274-37-3, represents a significant advancement in the field of medicinal chemistry. This molecule has garnered considerable attention due to its unique structural features and promising biological activities. The presence of a dioxo group and a fluorophenoxy moiety in its structure suggests potential interactions with biological targets, making it a valuable candidate for further investigation.

Recent studies have highlighted the importance of heterocyclic compounds in drug discovery. The isoindol core, a derivative of benzopyran, is known for its versatility in medicinal chemistry. Its ability to form stable complexes with biological targets has been exploited in the development of various therapeutic agents. In particular, the 1,3-dioxo functional group enhances the electrophilicity of the molecule, facilitating interactions with nucleophilic sites on proteins and enzymes. This feature is particularly relevant in the context of enzyme inhibition and receptor binding.

The fluorophenoxy substituent is another critical aspect of this compound. Fluoroaromatics are widely used in pharmaceuticals due to their ability to modulate metabolic stability and binding affinity. The introduction of fluorine at the para position of the phenyl ring enhances the lipophilicity and binding interactions, which are crucial for drug efficacy. Additionally, fluorine atoms can influence the electronic properties of the molecule, leading to altered reactivity and selectivity.

Current research in medicinal chemistry emphasizes the development of multifunctional compounds that can address multiple targets simultaneously. The structure of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-[(3-fluorophenoxy)methyl]benzoate aligns well with this trend. The combination of the dioxo group and the fluorophenoxy moiety creates a scaffold that can interact with various biological pathways. This dual functionality makes it an attractive candidate for treating complex diseases that involve multiple molecular targets.

One area where this compound shows promise is in the treatment of neurological disorders. Isoindol derivatives have been investigated for their potential as neuroprotective agents due to their ability to cross the blood-brain barrier and interact with central nervous system receptors. The presence of the dioxo group further enhances its potential as a neuroactive compound by increasing its binding affinity to specific receptors involved in neurotransmission.

In addition to neurological applications, this compound has also been explored for its anti-inflammatory properties. Chronic inflammation is a hallmark of many diseases, including cancer and autoimmune disorders. The fluorophenoxy substituent is known to enhance anti-inflammatory activity by modulating cytokine production and inhibiting inflammatory pathways. Preclinical studies have demonstrated that derivatives similar to 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-[(3-fluorophenoxy)methyl]benzoate can significantly reduce inflammation in animal models.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the complex heterocyclic core. These methods allow for precise control over regioselectivity and stereoselectivity, which are crucial for achieving biologically active molecules.

Once synthesized, rigorous characterization is essential to confirm the structure and purity of the compound. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography are commonly used for structural elucidation. Additionally, computational methods like molecular modeling are employed to predict binding interactions and optimize lead compounds.

The pharmacokinetic properties of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-[(3-fluorophenoxy)methyl]benzoate are also under investigation. Understanding how a compound is absorbed, distributed, metabolized, and excreted (ADME) is critical for determining its therapeutic potential. Preliminary studies suggest that this compound exhibits favorable pharmacokinetic profiles, including good solubility and bioavailability.

In conclusion,1,3-dioxo-2,3-dihydro-1H-isoindol-2-ylyl 3-[(3-fluorophenoxy)methyl]benzoate (CAS No: 224827437) represents a promising candidate for further development in medicinal chemistry. Its unique structural features and potential biological activities make it an attractive molecule for treating various diseases. Ongoing research aims to fully elucidate its mechanism of action and optimize its therapeutic potential.